Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate

• IUPAC Name: tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate
• InChI: InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-5-10(14)9-13(15)6-4-7-13/h10H,4-9,14H2,1-3H3
• InChI Key: VMQKCXQYZGGLIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC12CCC2)N
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS No.: 778646-91-6

Description

Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate is a chemical compound with the molecular formula C13H24N2O2 and a molecular weight of 240.35 g/mol . It is a spirocyclic compound, which means it contains a unique structure where two rings are connected through a single atom. This compound is primarily used in research and development within the fields of chemistry and biology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the spirocyclic core: This step involves the cyclization of a linear precursor to form the spirocyclic structure.

Introduction of the tert-butyl group: This step involves the protection of the carboxyl group with a tert-butyl ester.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is primarily used in research settings. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of efficient catalysts, and purification techniques, would apply.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, reduction may yield alcohols or amines, and substitution may yield halogenated compounds or other derivatives.

Scientific Research Applications

Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of enzyme interactions and protein-ligand binding.

Medicine: It is investigated for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on the context. The pathways involved include binding to active sites, altering enzyme activity, and modulating signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• Tert-butyl 8-amino-6-azaspiro[3.5]nonane-6-carboxylate
• Tert-butyl 8-amino-5-azaspiro[3.5]nonane-5-carboxylate derivatives

Uniqueness

This compound is unique due to its spirocyclic structure, which imparts specific chemical and biological properties. This structure allows for unique interactions with molecular targets, making it valuable in research and development.

Synthesis routes and methods

Procedure details

A of solution 8-Oxo-5-aza-spiro[3.5]nonane-5-carboxylic acid tert-butyl ester (Tetrahedron Letters 42, 4815 (2001)) (488 mg, 2.04 mmol) in 11 ml of MeOH was treated with ammonium acetate (1.5 g, 20.4 mmol) and sodium cyanoborohydride (100 mg, 1.6 mmol). This mixture was stirred at room temperature for 72 hours. Afterwards 0.8 ml 1N-HCl were added and stirring continued for 10 minutes. For extraction with EtOAc the solution was basified with 1N-NaOH. The crude was purified by chromatography on silicagel (DCM/MeOH/ammonia:9/1/0.1). Yield: 0.27 g (55%).